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Compound of Interest

Compound Name: 5-(Benzyloxy)-2-methylaniline
CAS No.: 19499-88-8
Cat. No.: B099888
Get Quote
. J

CAS: 19499-88-8 | Formula: C14H1sNO | Class: Aromatic Amine / Benzyl Ether

Part 1: Executive Technical Summary

This guide provides an autonomous safety and handling framework for 5-(Benzyloxy)-2-
methylaniline, a specialized intermediate used in the synthesis of kinase inhibitors and
heterocyclic pharmaceuticals. Unlike generic reagents, this compound presents a dual-hazard
profile combining the acute toxicity and sensitization potential of anilines with the oxidative
instability of benzyl ethers.

Core Directive: Treat this compound as a high-potency intermediate. Standard laboratory
practices are insufficient; handling requires specific engineering controls to prevent cumulative
exposure and oxidative degradation.

Physicochemical & Hazard Profile
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Property Data / Specification

) Off-white to beige solid (low melting point
Physical State . . o . .
possible) or viscous liquid depending on purity.

Molecular Weight 213.28 g/mol

Low water solubility; Soluble in DMSO, DCM,

Solubility
Ethyl Acetate, Methanol.

H302/H312/H332: Harmful by ingestion, skin
contact, inhalation.H315/H319: Causes

Key Hazards (GHS) skin/serious eye irritation.H335: May cause
respiratory irritation.H350/H341: Suspected
Carcinogen/Mutagen (Class effect of substituted

anilines).

Air Sensitive: Amine oxidation leads to
o darkening (azo/azoxy formation).Acid Sensitive:
Reactivity
Benzyl ether cleavage occurs under strong

acidic conditions.

Part 2: Hazard Mechanism & Causality

To handle this compound safely, researchers must understand the causality behind its toxicity
and instability.

1. The Aniline Toxicity Vector (Methemoglobinemia)

Like many aromatic amines, 5-(Benzyloxy)-2-methylaniline can undergo metabolic N-
hydroxylation in the liver. The resulting N-hydroxylamine metabolite oxidizes ferrous
hemoglobin (Fe2*) to ferric methemoglobin (Fe3*), which cannot transport oxygen.

e Operational Implication: Cyanosis (blue skin) is a late sign of exposure. Prophylactic hygiene
is critical because skin absorption is a major route of entry, often bypassing the odor warning
threshold.

2. Oxidative Instability
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The electron-donating benzyloxy group at position 5 increases the electron density of the
aniline ring, making the amino group (

) highly susceptible to oxidation by atmospheric oxygen.

o Operational Implication: Purity degrades rapidly if stored under air. "Darkening" of the solid
indicates the formation of impurities that may act as radical initiators or catalyst poisons in
downstream cross-coupling reactions.

Part 3: Engineering Controls & PPE Hierarchy

Trustworthiness Rule: Do not rely on odor detection.[1] Use self-validating barrier protection.

Primary Containment (Engineering)

e Solids Handling: Weighing must be performed in a Chemical Fume Hood (CFH) with a face
velocity of 0.5 m/s. For quantities >10g, use a powder containment balance enclosure.

» Solution Handling: All dissolution and transfer steps should occur within a CFH.
¢ Inert Atmosphere: Store and handle under Nitrogen (
) or Argon (

) to preserve chemical integrity.

Personal Protective Equipment (PPE) Matrix
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Enhanced
Body Part Standard PPE Requirement for Causality
CAS 19499-88-8
Anilines can permeate
Double-gloving standard thin nitrile
o (Nitrile) or Silver gloves (<0.1mm) in
Hands Nitrile Gloves

Shield® (Laminate) for

prolonged contact.

minutes. Double
gloving provides a
"breakthrough" buffer.

Respiratory

N95 Mask

P100/P3 Respirator (if
outside hood) or

Powered Air Purifying
Respirator (PAPR) for

spills.

Dust particles are
potent sensitizers;
simple surgical masks
offer zero protection

against aniline vapors.

Eyes

Safety Glasses

Chemical Goggles +
Face Shield (during

synthesis).

Risk of corneal
opacity from direct
contact with basic

amines.

Part 4: Operational Protocols

4.1 Safe Handling Workflow

The following diagram illustrates the mandatory workflow to minimize exposure and
degradation.

Storage quilibrate to \Weighing / Dispensing Minimize Dust
(2-8°C, Dark, Inert Gas) (Fume Hood + Double Gloves) (Add Solvent to Sold)

pe
si

eceipt & Inspection Reaction Setup
(Check CoA & Physical State) (Closed Vessel, N2 Purge)

Click to download full resolution via product page

Figure 1: Cradle-to-grave handling workflow emphasizing inert storage and containment.

4.2 Synthesis & Reaction Safety
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When using 5-(Benzyloxy)-2-methylaniline as a nucleophile (e.g., acylation, reductive
amination):

o Exotherm Control: The amine is basic. Reaction with acid chlorides or anhydrides will be
exothermic. Protocol: Always add the electrophile slowly to the amine solution at 0°C.

e Scavenging: Use a non-nucleophilic base (e.g., DIPEA) to scavenge generated acid (HCI)
which could otherwise cleave the benzyl ether protecting group.

e Monitoring: Do not use naked eye visualization. Use TLC (UV 254nm) or LC-MS. The
starting material will fluoresce strongly; oxidation products often appear as yellow/brown
streaks on TLC.

4.3 Storage & Stability

e Temperature: Store at 2°C to 8°C.
o Atmosphere: Backfill headspace with Argon after every use.

o Container: Amber glass vials with Teflon-lined caps. Avoid metal spatulas if possible (use
ceramic/plastic) to prevent trace metal catalysis of oxidation.

Part 5: Emergency Response & Waste
Spill Cleanup Protocol

o Evacuate: Clear the immediate area of personnel.

o PPE Up: Don chemical goggles, double nitrile gloves, and a respirator (organic
vapor/particulate combo).

o Contain: Cover spill with a dry absorbent (Vermiculite or Sand). Do not use sawdust
(combustible reaction risk with concentrated amines).

o Decontaminate: Wipe surface with dilute acetic acid (vinegar) to solubilize residual amine,
followed by soap and water.

o Disposal: Collect all waste in a container marked "Hazardous Waste - Toxic Aromatic
Amines."
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Medical First Aid[2]

o Skin Contact: Wash immediately with polyethylene glycol (PEG 400) or copious soap and
water. Do not use ethanol (increases skin absorption).

 Inhalation: Move to fresh air. If lips/fingernails turn blue (cyanosis), administer oxygen and
seek immediate medical attention (suspect methemoglobinemia).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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